Cas no 246852-81-3 (Isothalicrine)

• Product Name: Isothalicrine
• CAS No: 246852-81-3
• MF: C₄₂H₅₂N₂O₁₀
• MW: 744.869692802429
• CID: 6767963
• Update Time: 2024-03-03

Isothalicrine Chemical and Physical Properties

Names and Identifiers

• (+)-Isothalicrine
• Isothalicrine

• Inchi： 1S/C42H52N2O10/c1-43-15-13-25-20-34(47-4)35(22-28(25)30(43)17-24-11-12-33(46-3)32(45)18-24)54-37-21-26(38(49-6)42(53-10)41(37)52-9)19-31-29-23-36(48-5)40(51-8)39(50-7)27(29)14-16-44(31)2/h11-12,18,20-23,30-31,45H,13-17,19H2,1-10H3/t30-,31-/m0/s1
• InChI Key： IJVBJQZGTABEMP-CONSDPRKSA-N
• SMILES： C1(C=C(OC2C=C3[C@H](CC4C=C(O)C(OC)=CC=4)N(C)CCC3=CC=2OC)C(OC)=C(OC)C=1OC)C[C@H]1C2C=C(OC)C(OC)=C(C=2CCN1C)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 54
• XLogP3: 3.766

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Benzylisoquinolines